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Compound of Interest

Compound Name: Dacomitinib Impurity C

CAS No.: 869199-69-9

Cat. No.: B14756421

Get Quote

Introduction: The Structural Basis of Irreversibility
Dacomitinib (PF-00299804) represents a significant evolution in the design of Epidermal

Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs). Unlike first-generation

reversible inhibitors (e.g., gefitinib, erlotinib), dacomitinib belongs to the second-generation

"pan-HER" inhibitors.[1] Its efficacy stems from a specific structural pharmacophore: a

quinazoline core coupled with an acrylamide "warhead" that forms a covalent bond with

Cys797 in the ATP-binding pocket of EGFR.

For researchers and CMC (Chemistry, Manufacturing, and Controls) professionals,

understanding "related compounds"—including process impurities, degradants, and

metabolites—is not merely a regulatory compliance task; it is a study in the reactivity of the

Michael acceptor (acrylamide) and the stability of the quinazoline scaffold.

This guide dissects the origin of these compounds, categorizing them by their genesis:

Synthetic, Metabolic, and Degradation.

Synthetic Origin: Process-Related Impurities
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The commercial synthesis of dacomitinib, optimized by Pfizer, utilizes a convergent strategy.

Impurities arise primarily from unreacted starting materials, incomplete coupling, or side

reactions involving the reactive acrylamide moiety.

The Commercial Pathway & Associated Impurities
The synthesis generally proceeds via the amidation of a 6-amino-quinazoline intermediate with

a functionalized crotonic acid derivative.

Key Reaction:

Intermediate A:N-(3-chloro-4-fluorophenyl)-7-methoxy-6-aminoquinazolin-4-amine.

Intermediate B: (2E)-4-(piperidin-1-yl)but-2-enoic acid.

Coupling Agent: Propylphosphonic anhydride (T3P) with 2,6-lutidine.

Product: Dacomitinib.[1][2][3][4][5][6][7][8][9]

Critical Impurities Table:
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Impurity Name
Structure/Descripti
on

Origin Mechanism

Impurity A (Starting

Material)

(2E)-4-(piperidin-1-

yl)but-2-enoic acid
Synthetic Intermediate

Residual unreacted

side-chain acid due to

incomplete amidation.

Impurity B (Precursor)

N-(3-chloro-4-

fluorophenyl)-7-

methoxy-6-

nitroquinazolin-4-

amine

Synthetic Intermediate

Residual nitro-

precursor from the

hydrogenation step

(incomplete

reduction).

Impurity C (SFAJ)
N-(3,4-difluorophenyl)

analog of Dacomitinib

Starting Material

Contaminant

Arises if the starting

aniline (3-chloro-4-

fluoroaniline) is

contaminated with

3,4-difluoroaniline.

Dimroth

Rearrangement

Isomer

Regioisomer of the

quinazoline core
Process Artifact

Occurs under high-

temperature acidic

conditions; the

pyrimidine ring opens

and recyclizes,

swapping the aniline

nitrogen.

Visualization: Synthetic Pathway and Impurity Nodes
The following diagram maps the flow of the synthesis and points of entry for key impurities.
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Figure 1: Synthetic flowchart highlighting the convergence of the quinazoline core and side

chain, identifying points where critical impurities (A, B, and SFAJ) originate.

Metabolic Origin: Biotransformation
Upon administration, dacomitinib undergoes extensive metabolism, primarily mediated by

CYP2D6 and CYP3A4. Understanding these metabolites is crucial for distinguishing between

ex vivo degradation and in vivo clearance during pharmacokinetic studies.

Major Metabolic Pathways
O-Demethylation: The methoxy group on the quinazoline ring is removed. This is the major

circulating metabolite.

Oxidation (Piperidine Ring): The piperidine ring is susceptible to hydroxylation.

Reactive Intermediates: The piperidine ring can undergo bioactivation to form iminium ions or

aldehydes, which are often trapped in vitro using glutathione (GSH) or cyanide to confirm
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their existence.

Metabolite Table:

Metabolite ID
Chemical
Modification

Enzyme Activity Status

PF-05199265
O-Desmethyl

dacomitinib
CYP2D6

Active (Similar

potency to parent)

Metabolite M9

Piperidine-

hydroxylated

dacomitinib

CYP3A4 Inactive/Low Activity

Reactive Iminium
Oxidation of

Piperidine C-N bond
CYP Enzymes

Toxicological

relevance (potential

for covalent binding)

Visualization: Metabolic Network
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Figure 2: Metabolic map showing the divergence into the active metabolite (PF-05199265) and

oxidative degradation pathways.[4]

Degradation Origin: Stability & Stress Testing
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Dacomitinib is an irreversible inhibitor, meaning its "warhead" (the acrylamide double bond) is

chemically reactive by design. This reactivity makes it susceptible to specific degradation

pathways under stress conditions (ICH Q1A).

Forced Degradation Pathways
Hydrolysis (Acid/Base): The amide bond connecting the side chain to the quinazoline core is

the weakest link. Strong acid or base hydrolysis cleaves this bond, reverting the molecule to

the 6-amino-quinazoline core and the butenoic acid side chain.

Oxidation: The tertiary amine in the piperidine ring is prone to N-oxide formation.

Photostability: While the quinazoline core is relatively stable, prolonged light exposure can

induce isomerization of the double bond (E to Z isomer) or oxidative degradation.

Degradation Products Table:

Degradant Stress Condition Mechanism

Hydrolysis Product 1 Acid/Base (0.1N HCl/NaOH)

Cleavage of amide bond

Release of 6-amino-

quinazoline core.

Hydrolysis Product 2 Acid/Base
Release of (2E)-4-(piperidin-1-

yl)but-2-enoic acid.

N-Oxide Impurity
Oxidation (

)

Oxidation of the piperidine

nitrogen.

Photo-Isomer UV Light

E-isomer

Z-isomer conversion of the

acrylamide.

Analytical Strategy
To reliably detect and differentiate these compounds, a "Stability Indicating Method" (SIM) is

required.
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Protocol: HPLC-UV/MS Separation
Column: C18 Stationary Phase (e.g., Agilent ZORBAX Eclipse or equivalent), 250 x 4.6 mm,

5 µm.

Mobile Phase:

A: 0.1M Ammonium Acetate or Sodium Perchlorate (pH 5.6).

B: Acetonitrile.[1][4][6][7][8][9]

Gradient: Isocratic or Gradient (typically 20:80 Buffer:ACN for isocratic runs, though gradient

is preferred for separating polar hydrolytic degradants).

Detection: UV at 253 nm (matches Quinazoline absorption max).

Mass Spec: Positive mode ESI (M+H)+. Dacomitinib parent m/z ~470.

Visualization: Analytical Logic
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Figure 3: Decision tree for identifying dacomitinib related compounds based on

chromatographic behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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